Cas no 1261905-48-9 (3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261905-48-9
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD18321236
• CID: 2762545
• PubChem ID: 53227127
• Update Time: 2025-10-30

3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261905-48-9
• 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 2-Methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10690714
• MFCD18321236
• 3-(4-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321236
• Inchi： 1S/C16H14O5/c1-20-14-12(4-3-5-13(14)15(17)18)10-6-8-11(9-7-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： LIIQRMXKGLHGSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid

Recent Advances in the Study of 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS: 1261905-48-9)

In recent years, 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS: 1261905-48-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the compound's structural integrity and stability under various conditions have been confirmed through spectroscopic techniques such as NMR and mass spectrometry. These advancements in synthesis are critical for ensuring the compound's availability for further biological and pharmacological studies.

Biological evaluations of 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid have revealed promising activity in several therapeutic areas. In vitro studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of key inflammatory markers. Additionally, preliminary data suggest that the compound may exhibit anticancer properties by modulating specific signaling pathways involved in cell proliferation and apoptosis. These findings underscore the compound's versatility and its potential as a lead candidate for the development of novel therapeutics.

Further investigations into the mechanism of action of 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid have provided insights into its interactions at the molecular level. Computational modeling and binding assays have identified potential target proteins, including enzymes and receptors implicated in disease pathways. These studies have laid the groundwork for structure-activity relationship (SAR) analyses, which are essential for optimizing the compound's efficacy and selectivity.

In conclusion, the ongoing research on 3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS: 1261905-48-9) highlights its potential as a valuable tool in drug discovery and development. The compound's unique chemical properties, coupled with its demonstrated biological activity, make it a promising candidate for further exploration. Future studies should focus on in vivo validation and clinical translation to fully realize its therapeutic potential. This research not only advances our understanding of the compound but also contributes to the broader field of chemical biology and pharmaceutical sciences.